Cas no 1804571-91-2 (4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804571-91-2
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910503
• Update Time: 2025-06-18

4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-6-5(18(13,15)16)4(12)3(1-11)2-14-6/h2H,(H2,12,14)(H2,13,15,16)
• InChI Key： BOUAOVODGXBPGA-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C#N)C=1N)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.5
• Topological Polar Surface Area: 141

Additional information on 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804571-91-2)

4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide, identified by its CAS number 1804571-91-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a cyano group, a trifluoromethoxy group, and a sulfonamide moiety, makes it a versatile scaffold for drug discovery and development.

The4-amino and3-sulfonamide substituents contribute to the compound's solubility and reactivity, which are critical factors in medicinal chemistry. The5-cyano group introduces electrophilic character, facilitating further derivatization, while the2-(trifluoromethoxy) group enhances metabolic stability and binding affinity. These features make 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with potential pharmacological properties. The sulfonamide class of compounds has been extensively studied due to their role as bioisosteres in drug design, offering improved pharmacokinetic profiles. Specifically, 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide has been explored in several preclinical studies for its potential anti-inflammatory, anticancer, and antimicrobial activities.

One of the most compelling aspects of this compound is its mechanism of action. The4-amino group can engage in hydrogen bonding with biological targets, while the3-sulfonamide moiety enhances binding interactions through electrostatic forces. Additionally, the5-cyano and2-(trifluoromethoxy) groups contribute to hydrophobic interactions, optimizing receptor binding. These interactions have been observed in various protein targets, including kinases and transcription factors, which are pivotal in many disease pathways.

Thesulfonamide core is particularly noteworthy for its versatility in drug design. It has been successfully incorporated into numerous FDA-approved drugs due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of pyridine sulfonamides have shown efficacy in treating metabolic disorders, infectious diseases, and neoplastic conditions. The structural features of 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide align well with these principles, making it a valuable asset in medicinal chemistry libraries.

In terms of synthetic chemistry, 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide can be synthesized through multi-step reactions involving functional group transformations such as nucleophilic substitution, condensation reactions, and sulfonation. The introduction of thetrifluoromethoxy group is particularly challenging but crucial for achieving optimal pharmacological properties. Advanced synthetic methodologies have been developed to ensure high yield and purity, enabling efficient production for research purposes.

The pharmacokinetic profile of 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide is another area of interest. Studies have shown that the trifluoromethyl group enhances metabolic stability by resisting oxidative degradation. This property is particularly advantageous for oral administration, as it prolongs bioavailability and ensures sustained therapeutic effects. Additionally, the sulfonamide moiety contributes to water solubility, improving oral bioavailability and renal clearance.

Efficacy studies have demonstrated promising results in preclinical models. In vitro assays have revealed inhibitory activity against various enzymes and receptors relevant to inflammation and cancer progression. For example, derivatives of this compound have shown potent inhibition of Janus kinases (JAKs), which play a critical role in immune responses and tumor growth. Furthermore, animal models have indicated potential therapeutic benefits in reducing tumor burden and modulating inflammatory pathways.

The safety profile of 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide has also been evaluated through toxicological studies. Preliminary data suggest low toxicity at therapeutic doses when administered orally or intravenously. However, further investigations are required to assess long-term effects and potential side effects associated with chronic use. These studies are essential for ensuring patient safety during clinical trials and future drug development.

The integration of computational chemistry has significantly advanced the study of 4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties before experimental synthesis. These methods provide valuable insights into how structural modifications can enhance pharmacological activity while minimizing off-target effects.

In conclusion,4-Amino-5-cyano-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804571-91-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its multifunctional nature makes it an attractive candidate for further development into novel therapeutics targeting inflammation, cancer, and other chronic diseases.